N-(1-allylcyclohexyl)-N-benzylacetamide

• IUPAC Name: N-benzyl-N-(1-prop-2-enylcyclohexyl)acetamide
• InChI: InChI=1S/C18H25NO/c1-3-12-18(13-8-5-9-14-18)19(16(2)20)15-17-10-6-4-7-11-17/h3-4,6-7,10-11H,1,5,8-9,12-15H2,2H3
• InChI Key: HTEYGNVMFVTMJH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CC=C1)C2(CCCCC2)CC=C
• Molecular Formula: C18H25NO
• Molecular Weight: 271.4 g/mol

Description

N-(1-allylcyclohexyl)-N-benzylacetamide, commonly known as ACH-000029, is a novel chemical compound that has gained significant attention in the scientific community due to its potential pharmacological applications. This compound belongs to the class of arylcyclohexylamines and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of ACH-000029 is not fully understood. However, it is believed to act on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. ACH-000029 has been shown to bind to the NMDA receptor and modulate its activity, leading to the observed pharmacological effects.
Biochemical and Physiological Effects:
ACH-000029 has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. It has also been shown to decrease the levels of inflammatory cytokines, which are involved in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of ACH-000029 is its wide range of biological activities, which makes it a promising candidate for the development of novel drugs. However, its complex mechanism of action and potential side effects need to be further studied to fully understand its pharmacological potential.

Future Directions

There are several future directions for the study of ACH-000029. One of the main areas of research is the development of novel drugs based on its pharmacological properties. Another area of research is the investigation of its potential use in the treatment of various neurological disorders, including depression, anxiety, and epilepsy. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of ACH-000029 involves the reaction of cyclohexylamine with benzyl chloride in the presence of sodium hydroxide. The resulting product is then reacted with allyl bromide to obtain N-(1-allylcyclohexyl)-N-benzylacetamide. This method has been optimized to yield high purity and high yield of the desired product.

Scientific Research Applications

ACH-000029 has been extensively studied for its potential pharmacological applications. It has been found to exhibit a wide range of biological activities, including analgesic, anxiolytic, and antidepressant effects. It has also been shown to have anticonvulsant and neuroprotective properties.